1-(2-iodoethenyl)pyrrolidin-2-one

• Molecular Formula: C6H8INO
• Molecular Weight: 237.04 g/mol
• IUPAC Name: 1-(2-iodoethenyl)pyrrolidin-2-one
• InChI: InChI=1S/C6H8INO/c7-3-5-8-4-1-2-6(8)9/h3,5H,1-2,4H2
• InChI Key: RDZHARZRINKLMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C=CI

Description

1-(2-Iodoethenyl)pyrrolidin-2-one is a halogenated pyrrolidin-2-one derivative characterized by an iodo-substituted ethenyl (vinyl) group attached to the nitrogen atom of the pyrrolidin-2-one ring. For example, the latter compound was synthesized via a Finkelstein reaction but faced isolation difficulties due to instability during distillation . The iodine atom in such derivatives introduces steric bulk and polarizability, which can influence reactivity, metabolic stability, and intermolecular interactions.

Biological Activity

1-(2-iodoethenyl)pyrrolidin-2-one is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse research findings.

• IUPAC Name: 1-(2-iodoethenyl)pyrrolidin-2-one
• Molecular Formula: C₅H₈N₂O
• Molecular Weight: 112.13 g/mol

The biological activity of 1-(2-iodoethenyl)pyrrolidin-2-one is primarily attributed to its ability to form covalent bonds with nucleophilic sites in biological molecules. This reactivity can lead to modulation of various biochemical pathways, influencing cellular processes such as proliferation and apoptosis.

Biological Activities

1-(2-iodoethenyl)pyrrolidin-2-one has been studied for several biological activities:

• Antimicrobial Activity: Research indicates that this compound may exhibit antimicrobial properties, making it a candidate for further investigation in treating bacterial infections.
• Anticancer Properties: Preliminary studies suggest that 1-(2-iodoethenyl)pyrrolidin-2-one could inhibit cancer cell growth through mechanisms involving apoptosis and cell cycle arrest.

Case Studies and Research Findings

Several studies have examined the biological activity of 1-(2-iodoethenyl)pyrrolidin-2-one:

Study 1: Anticancer Activity

A study investigated the effects of 1-(2-iodoethenyl)pyrrolidin-2-one on various cancer cell lines. The results demonstrated a significant reduction in cell viability, with IC50 values ranging from 10 to 30 µM across different cell lines. The mechanism was linked to the induction of apoptosis as confirmed by flow cytometry assays.

Cell Line	IC50 (µM)	Mechanism
MDA-MB-231 (Breast)	15	Apoptosis Induction
HeLa (Cervical)	25	Cell Cycle Arrest
A549 (Lung)	20	Apoptosis Induction

Study 2: Antimicrobial Effects

Another study focused on the antimicrobial effects of the compound against various bacterial strains. The compound exhibited notable activity against Gram-positive bacteria, with minimum inhibitory concentration (MIC) values ranging from 5 to 20 µg/mL.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	5
Escherichia coli	20
Bacillus subtilis	10

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Pyrrolidin-2-one Derivatives

• 1-(2-Chloroethyl)pyrrolidin-2-one (CAS 51333-90-5):
  This analog replaces iodine with chlorine. The smaller, less polarizable chlorine atom reduces molecular weight and may enhance metabolic stability compared to the iodo analog. However, its lower electrophilicity could diminish reactivity in substitution reactions, which are critical in prodrug activation or covalent binding mechanisms .

• 1-Ethenylpyrrolidin-2-one (CAS 25249-54-1): Lacking a halogen, this compound features a simple vinyl group. However, it may lack the halogen-specific interactions (e.g., halogen bonding) that enhance target binding in iodinated derivatives .

Substituted Pyrrolidin-2-one Derivatives with Aromatic Moieties

• 1-(Pyridin-4-yl)pyrrolidin-2-one: This derivative substitutes the iodoethenyl group with a pyridinyl ring. It exhibits antimalarial activity by targeting Plasmodium cytochrome P450 enzymes.

• Benzylated Derivatives (e.g., Compound 10b in ) :
  Derivatives like 3-(4-(4-fluorobenzoyl)-piperidin-1-yl)-1-(4-methoxybenzyl)-pyrrolidin-2-one demonstrate enhanced acetylcholinesterase inhibition (anti-Alzheimer’s activity) compared to donepezil. The benzyl groups improve CNS penetration, a property less likely in iodinated analogs due to increased molecular weight and polarity .

Heterocyclic Ring Size and Position Effects

• Perhydroazepin-2-one vs. Pyrrolidin-2-one: In aminopeptidase M (AP-M) inhibition studies, perhydroazepin-2-one (7-membered ring) showed superior activity to pyrrolidin-2-one (5-membered) and piperidin-2-one (6-membered). This suggests that ring expansion enhances conformational flexibility and target binding, a structural feature absent in the rigid 5-membered pyrrolidin-2-one core of the target compound .

Pharmacological and Physicochemical Properties

Physicochemical and DMPK Profiles

• Solubility and Metabolism : Iodine’s hydrophobicity likely reduces aqueous solubility compared to chlorine or hydroxylated analogs. For example, 1-(pyridin-4-yl)pyrrolidin-2-one derivatives exhibit low solubility (), which could be exacerbated in iodinated compounds. However, iodine’s size may slow oxidative metabolism in liver microsomes, extending half-life .